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Technical Support Center: ADP-Glo™ Assay
Reagents
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability and proper storage of ADP-Glo™

assay reagents. Adherence to these guidelines is crucial for ensuring the accuracy and

reproducibility of your kinase activity experiments.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for the ADP-Glo™ Kinase Assay

kit?

A1: The entire ADP-Glo™ Kinase Assay system should be stored at –30°C to –10°C upon

receipt.[1] It is critical to avoid repeated freeze-thaw cycles of the components, as this can lead

to degradation of the reagents, particularly the ATP.[2][3]

Q2: How should I handle the ADP-Glo™ reagents after thawing?
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A2: Before use, all components should be thawed completely at room temperature.[1] Once

thawed, it is important to mix all components thoroughly to ensure homogeneity.[1] For

convenience, the ADP-Glo™ Reagent and the prepared Kinase Detection Reagent can be kept

at room temperature (22°C) for up to 24 hours without a significant loss of signal.[1][2]

Q3: What is the stability of the reconstituted Kinase Detection Reagent?

A3: The Kinase Detection Reagent is formed by reconstituting the lyophilized Kinase Detection

Substrate with the Kinase Detection Buffer.[4][5] This reconstituted reagent should ideally be

used immediately.[4][6] However, if not used entirely, it can be dispensed into single-use

aliquots and stored at –20°C or –30°C to –10°C.[4][5] The reconstituted reagent is stable

through several freeze-thaw cycles without significant loss of signal.[5]

Q4: I noticed a precipitate in the Kinase Detection Buffer after thawing. Is it still usable?

A4: Yes, the presence of a precipitate in the Kinase Detection Buffer upon thawing does not

negatively impact the performance of the assay.[4] To avoid potential issues with automated

liquid handlers, you can either carefully pipette the supernatant, or you can redissolve the

precipitate by incubating the buffer at 37°C for about 15 minutes with constant swirling.[4]

Q5: How can I ensure the stability of the ATP and ADP stock solutions?

A5: ATP is particularly susceptible to hydrolysis with repeated freeze-thaw cycles. It is highly

recommended to aliquot the Ultra Pure ATP and ADP solutions into single-use volumes upon

first use and store them at –20°C or, for ATP, preferably below –65°C.[7] Using high-purity ATP

is crucial as ADP contamination in the ATP stock can lead to high background signals.[6]
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Issue Possible Cause Troubleshooting Steps

Low Luminescent Signal
Reagent degradation due to

improper storage or handling.

Ensure all ADP-Glo™

components have been stored

at the correct temperatures

and that freeze-thaw cycles

have been minimized.[2][3]

Prepare fresh aliquots of

reagents if degradation is

suspected.

Incorrect reagent preparation.

Double-check that all reagents,

especially the Kinase

Detection Reagent, were

prepared according to the

protocol.[3] Ensure the correct

volumes and concentrations

were used.

Insufficient incubation time.

The incubation times for the

ADP-Glo™ Reagent (40

minutes) and the Kinase

Detection Reagent (30-60

minutes) are critical for the

reactions to proceed to

completion.[1][4] Ensure these

times are followed accurately.

High Background Signal ATP contamination.

Use dedicated pipettes and

filter tips for ATP and ADP

solutions to prevent cross-

contamination. Ensure the ATP

stock is of high purity and has

not degraded to ADP.[6]

Reagents not equilibrated to

room temperature.

Temperature gradients across

the assay plate can lead to

variability.[1] Allow all reagents

and the plate to equilibrate to
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room temperature before

starting the assay.

Inconsistent Results Across

Plate
Incomplete mixing of reagents.

Thoroughly mix all reagents

after thawing and before

adding them to the assay

plate.

Temperature gradients.

Ensure the entire plate is at a

uniform temperature during

incubations.[1][8]
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Reagent
Storage
Temperature
(Long-term)

Storage
Temperature
(Short-term, after
thawing)

Stability Notes

ADP-Glo™ Kinase

Assay Kit (unopened)
–30°C to –10°C[1] N/A

ADP-Glo™ Reagent –30°C to –10°C[1]

Room Temperature

(22°C) for up to 24

hours[1]

Aliquot to avoid

repeated freeze-thaw

cycles.

Kinase Detection

Buffer
–30°C to –10°C[1] Room Temperature

Precipitate may form

upon thawing but

does not affect

performance.[4]

Kinase Detection

Substrate (lyophilized)
–30°C to –10°C[1] Room Temperature

Reconstitute just

before use for optimal

performance.

Kinase Detection

Reagent

(reconstituted)

–20°C or –30°C to –

10°C[4][5]

Room Temperature

(22°C) for up to 24

hours[5]

Aliquot into single-use

volumes. Stable for

several freeze-thaw

cycles.[5]

Ultra Pure ATP Below –65°C On ice

Aliquot into single-use

volumes to minimize

freeze-thaw cycles.

ADP –20°C On ice
Aliquot into single-use

volumes.

Experimental Protocols
Preparation of Kinase Detection Reagent

Equilibrate the Kinase Detection Buffer and the lyophilized Kinase Detection Substrate to

room temperature.[4][5]
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Aseptically transfer the entire volume of the Kinase Detection Buffer into the amber bottle

containing the Kinase Detection Substrate.[4][5]

Mix by gentle vortexing or inversion until the substrate is completely dissolved. The solution

should become homogeneous in less than a minute.[4][6]

Use the reconstituted Kinase Detection Reagent immediately or dispense it into single-use

aliquots for storage at –20°C.[4][6]

Standard ADP-Glo™ Kinase Assay Workflow
The following diagram illustrates the general workflow for the ADP-Glo™ Kinase Assay.

Reagent Preparation Assay Steps

Prepare Kinase Reaction Mix
(Kinase, Substrate, Buffer) Add ATP to initiate

Thaw & Equilibrate
ADP-Glo™ Reagent

2. Stop & ATP Depletion
Add ADP-Glo™ Reagent

Prepare Kinase
Detection Reagent

3. ADP to ATP Conversion
& Signal Generation

Add Kinase Detection Reagent

1. Kinase Reaction
Incubate at desired temp.

 Add equal volume
Incubate 40 min at RT  Add 2x volume

Incubate 30-60 min at RT 4. Read Luminescence

Click to download full resolution via product page

ADP-Glo™ Kinase Assay experimental workflow.

Signaling Pathway
The principle of the ADP-Glo™ Kinase Assay involves a two-step enzymatic process that

ultimately converts the ADP produced by the kinase of interest into a luminescent signal.
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Step 1: Kinase Reaction & ATP Depletion

Step 2: ADP Conversion & Luminescence

Kinase + Substrate

ADP + Phospho-SubstrateRemaining ATP

ATP

ADPADP-Glo™ Reagent

< ATP Kinase Detection Reagent

ATP

Ultra-Glo™ Luciferase
+ Luciferin

Luminescent Signal

Click to download full resolution via product page

Principle of the ADP-Glo™ Kinase Assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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